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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Silver picrate is a highly dangerous and explosive material. Its synthesis and

handling should only be attempted by trained professionals in a specialized laboratory

environment with extensive safety measures in place. Dried silver picrate is extremely

sensitive to shock, friction, heat, and light and can detonate violently.[1][2] This document is for

informational and educational purposes only and does not constitute a recommendation or

guide for the synthesis of this hazardous compound.

Introduction
Silver picrate, the silver salt of picric acid (2,4,6-trinitrophenol), is a yellow crystalline solid

known for its extreme explosive nature.[1][3] While it has historical applications in medicine as

an antimicrobial agent, its instability and hazardous properties have largely precluded its use in

modern industrial or laboratory settings, except for specialized research.[1][3][4] The compound

is formed by the reaction of picric acid with a silver source.[5][6] The picrate anion, with its

three electron-withdrawing nitro groups, stabilizes the negative charge on the phenolic oxygen,

allowing it to form a salt with the silver(I) cation.[1] However, the resulting salt is a primary

explosive.[5]

Quantitative Data
The physicochemical properties of silver picrate are summarized in the table below. It is

crucial to note that the material is often handled wetted with at least 30% water to reduce its
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sensitivity and risk of explosion.[3][7][8]

Property Value Reference(s)

Chemical Formula C₆H₂AgN₃O₇ [3][7]

Molecular Weight 335.96 g/mol [4][7]

Appearance

Yellow powder or crystalline

material; turns brown on

heating or exposure to light.

The wetted commercial

product is a white to light-

colored paste.

[1][2][3]

Solubility

Soluble in ~50 parts water;

sparingly soluble in alcohol;

insoluble in chloroform and

ether.

[3][4]

Melting Point 296 °C [8]

Boiling Point > 300 °C (Detonates) [9]

Density 1.856 g/cm³ [8]

Primary Hazard

Extreme explosion risk when

dry; sensitive to heat, shock,

and friction.

[1][2][7]

UN Number 1347 [8]

Experimental Principles and Safety Protocols
The synthesis of silver picrate involves a metathetical reaction between picric acid and a silver

compound, typically silver oxide or a soluble silver salt like silver nitrate.[6][10] The

fundamental reaction is an acid-base neutralization where the acidic proton of the phenol group

in picric acid is replaced by a silver ion.

Extreme caution must be exercised at all stages of preparation and handling.
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Reagents: Picric acid itself is an explosive and must be handled with care.[6] Silver salts can

be light-sensitive.

Reaction Conditions: The reaction is typically performed in a solution to control the reaction

rate and prevent the immediate precipitation of overly sensitive, fine crystals. A non-aqueous

solvent such as diethylene glycol monoethyl ether has been described in patent literature to

increase the solubility of silver picrate, which may offer some measure of control during its

formation.[10]

Product Isolation: This is the most hazardous step. Silver picrate must never be allowed to

dry completely unless intended for immediate use in a controlled detonation.[2][7] The dried

material is forbidden from transport.[2] Crystallization, if attempted, must be performed under

remote conditions behind a blast shield. The product should be kept wetted with at least 30%

water at all times to desensitize it.[3][7]

Storage: Wetted silver picrate should be stored in non-metallic containers to prevent the

formation of other shock-sensitive metal picrates.[6] It should be kept away from heat, light,

shock, and friction.[2]

General Experimental Workflow and Hazard
Analysis
The following diagram illustrates the conceptual workflow for the formation of silver picrate,

emphasizing the associated hazards. This is not a detailed protocol but a representation of the

chemical transformation and its inherent dangers.
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Caption: Conceptual workflow illustrating the formation of highly explosive silver picrate from

picric acid and a silver source, highlighting the critical hazards associated with the product.

Conclusion
The synthesis of silver picrate is a hazardous procedure that underscores the significant risks

associated with handling polynitrated aromatic compounds and their salts.[1] While of

academic interest, the extreme sensitivity and explosive nature of silver picrate make it

unsuitable for most applications.[1] Researchers and professionals in drug development should

be aware of the potential for inadvertent formation of picrate salts when picric acid comes into
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contact with metals, and they should avoid such conditions rigorously.[5][6] Safe handling,

storage, and disposal of picric acid and its derivatives are of paramount importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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